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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-3-

oxobutanamide

CAS No.: 24309-97-5

Cat. No.: B108327

Get Quote

CAS Number: 24309-97-5 Synonyms: N-Acetoacetylethanolamine; N-(2-

hydroxyethyl)acetoacetamide Formula:

[1][2][3]

Executive Summary & Hazard Characterization
Immediate Action Required: Treat N-(2-Hydroxyethyl)-3-oxobutanamide as a Non-

Halogenated Organic waste.[1] While often found as a solid (melting point ~104-106°C), it is

highly water-soluble.[1] Improper disposal into municipal water systems creates significant

biological oxygen demand (BOD) and regulatory non-compliance.

Safety Profile (GHS Classification):

Signal Word:WARNING

Primary Hazards:

H319: Causes serious eye irritation (Critical concern for handling).[4][5]
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H302: Harmful if swallowed.[1][6][7][8]

H315: Causes skin irritation.[4][6][7][8][9]

Chemical Stability Insight: As an acetoacetamide derivative, this compound contains both an

amide and a hydroxyl group. It is stable under normal conditions but can undergo hydrolysis in

strong acids/bases and may chelate metals (due to the

-dicarbonyl-like structure).[1] Do not store waste solutions in unlined metal drums to prevent
container corrosion or unexpected metal-complex precipitation.[1]

Pre-Disposal Assessment & Segregation
Before disposal, characterize the waste stream using the decision matrix below. This prevents

cross-contamination of waste streams (e.g., mixing with halogenated solvents), which

significantly increases disposal costs and safety risks.

Waste Classification Decision Tree
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Waste Generation:
N-(2-Hydroxyethyl)-3-oxobutanamide

Physical State?

Pure Solid / Precipitate

Dry Powder

Solution / Reaction Mix

Dissolved

Stream A:
Solid Hazardous Waste

(Incineration)
Solvent Type?

Aqueous (>90% Water)

Water Based

Organic Solvent

Solvent Based

Stream B:
Aqueous Organic Waste

(Biotreatment/Incineration)

Contains Halogens?
(DCM, Chloroform, etc.)

Stream C:
Non-Halogenated Solvent

(Fuel Blending)

No (e.g., MeOH, Acetone)

Stream D:
Halogenated Solvent Waste

(High Temp Incineration)

Yes (e.g., DCM)
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Figure 1: Logic flow for segregating N-(2-Hydroxyethyl)-3-oxobutanamide waste streams to

ensure regulatory compliance and cost-efficiency.[1]

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired shelf-stock, spilled powder, or reaction precipitates.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid glass

for solids to prevent breakage during compaction/transport.

Transfer:

Wear Nitrile gloves (0.11mm min) and safety goggles.

Transfer solid using a chemically inert scoop.

Critical: Do not generate dust.[4][7][8][10][11][12] If dust is visible, work inside a fume

hood.[8]

Labeling:

Label as "Hazardous Waste - Solid, Toxic".[1]

List constituent: "N-(2-Hydroxyethyl)-3-oxobutanamide".[1][3][13]

Add Hazard Codes: H319, H302.

Final Disposition: Seal tightly. Transfer to the facility's central accumulation area for

incineration.

Protocol B: Liquid Waste (Solutions)
Applicability: Mother liquors, wash solvents, or reaction mixtures.
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Parameter
Non-Halogenated
Stream (Preferred)

Halogenated
Stream

Aqueous Stream

Solvent Ex.

Methanol, Ethanol,

Acetone, Ethyl

Acetate

Dichloromethane,

Chloroform
Water, Buffers

Container

HDPE or Glass

Carboy (Safety

Coated)

HDPE or Glass

Carboy
HDPE Carboy

Labeling
"Flammable/Organic

Waste"
"Halogenated Waste"

"Aqueous Organic

Waste"

Notes
Ideal for Fuel

Blending.[1]

High disposal cost.

Avoid if possible.

Check pH. Neutralize

(pH 5-9) before

storage.

Step-by-Step Liquid Disposal:

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid, Peroxides). Acetoacetamides can react vigorously with oxidizers.

Funneling: Use a grounded funnel (if pouring into flammable solvents) to prevent static

discharge.

Rinsing: Triple rinse the empty original reagent bottle with a compatible solvent. Add rinsate

to the waste container. Deface the original bottle label and discard as "Non-Hazardous

Trash" (glass recycling) only after triple rinsing.

Emergency Procedures: Spills & Exposure
Scenario: 50g jar of solid N-(2-Hydroxyethyl)-3-oxobutanamide drops and shatters.

Evacuate & Ventilate: Clear the immediate area.[4] The dust is a respiratory irritant (H335).

[9]

PPE Upgrade: Wear N95 respirator (or half-mask with P100 filters), safety goggles, and

double nitrile gloves.[1]
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Containment:

Do not dry sweep. This generates airborne dust.

Cover the spill with wet paper towels or an inert absorbent (vermiculite) dampened with

water to suppress dust.

Cleanup:

Scoop the wet slurry into a disposable waste bag or wide-mouth jar.

Wipe the surface with water and soap.[4][10][12][14]

Dispose of cleanup materials as Solid Hazardous Waste (Protocol A).[1]

Regulatory & Technical Data
Property Data Relevance to Disposal

Physical State Solid (Melting Pt: 104-106°C)
Classify as solid waste unless

dissolved.[1]

Water Solubility Soluble

Do not pour down drains; high

mobility in water systems.[1][4]

[11]

Flash Point >100°C (Estimated)
Not a "Flammable Solid" by

DOT, but combustible.[1]

Reactivity Chelating Agent
Avoid long-term storage in mild

steel drums.[1]

Regulatory Codes:

RCRA (USA): Not P-listed or U-listed. Classify by characteristic. If pure, typically non-

regulated federally, but often regulated as "Toxic" by state/local lab safety protocols due to

H302/H319.

EU Waste Code (EWC): Suggest 16 05 06* (laboratory chemicals, consisting of or containing

hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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